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Compound of Interest

Compound Name: 4-Amino-3-mercaptobenzonitrile

Cat. No.: B063287 Get Quote

An In-depth Technical Guide to 4-Amino-3-mercaptobenzonitrile (CAS: 174658-22-1)

This technical guide provides a comprehensive overview of 4-Amino-3-mercaptobenzonitrile,

a key intermediate in synthetic chemistry. It is intended for researchers, scientists, and

professionals in drug development and materials science, offering detailed information on its

physicochemical properties, characterization, synthesis, and applications.

Physicochemical Properties
4-Amino-3-mercaptobenzonitrile is an aromatic compound featuring amino, mercapto, and

nitrile functional groups. These groups contribute to its specific chemical reactivity and physical

characteristics.[1] The fundamental properties of the compound are summarized below.
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Property Value Reference(s)

CAS Number 174658-22-1 [2][3]

Molecular Formula C₇H₆N₂S [3][4][5]

Molecular Weight 150.21 g/mol [2]

IUPAC Name 4-amino-3-sulfanylbenzonitrile [1][3]

Boiling Point 317.2 ± 32.0 °C at 760 mmHg [4]

Density 1.3 ± 0.1 g/cm³ [4]

Exact Mass 150.025162 Da [3][4]

Flash Point 145.7 ± 25.1 °C [4]

LogP 1.76 [4]

Topological Polar Surface Area 50.8 Å² [3]

Refractive Index 1.648 [4]

Recommended Purity >98.0% (HPLC-UV) [2]

Storage Conditions –20°C [2]

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is recommended for the

comprehensive characterization of 4-Amino-3-mercaptobenzonitrile to confirm its structure

and assess its purity.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the structural arrangement of the molecule,

particularly the positions of the amino and thiol groups on the benzonitrile ring.[2]

¹H NMR: Expected signals would include distinct peaks for the aromatic protons, the amine

(NH₂) protons, and the thiol (SH) proton. The chemical shifts and coupling patterns of the

aromatic protons are diagnostic for the 1,2,4-substitution pattern.
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¹³C NMR: The spectrum would show characteristic signals for the seven carbon atoms,

including the quaternary carbons of the nitrile group and those attached to the amino and

thiol groups, as well as the protonated aromatic carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.[2]

Thiol (S-H) stretch: A weak absorption band is expected around 2500 cm⁻¹.[2]

Nitrile (C≡N) stretch: A sharp, medium-intensity band should appear around 2200 cm⁻¹.[2]

Amine (N-H) stretch: Typically observed as two bands in the region of 3300-3500 cm⁻¹ for

the symmetric and asymmetric stretching of the primary amine.

Aromatic C-H and C=C stretches: Signals characteristic of the substituted benzene ring will

also be present.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and elemental composition of the

compound. High-resolution mass spectrometry (HRMS) can verify the molecular formula

(C₇H₆N₂S) by providing a highly accurate mass measurement.[6]

High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for assessing the purity of 4-Amino-3-mercaptobenzonitrile,

which is typically expected to be greater than 98%.[2]

Experimental Protocol: Purity Assessment by HPLC A reverse-phase HPLC (RP-HPLC)

method is suitable for analyzing this compound.[7]

Column: A C18 column (e.g., Newcrom R1) is appropriate for this separation.[7]

Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., acetonitrile) and

an aqueous buffer (e.g., water with phosphoric acid or formic acid for MS compatibility) is

typically employed.[7]
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Preparation: A stock solution of the compound is prepared in a suitable solvent like DMSO or

the mobile phase.[8] The sample is then diluted to an appropriate concentration for analysis.

Detection: UV detection is commonly used, with the detection wavelength set to an

absorbance maximum for the compound (e.g., 254 nm).[9]

Analysis: The sample is injected, and the resulting chromatogram is analyzed. Purity is

determined by calculating the area percentage of the main peak relative to the total area of

all peaks.

Synthesis and Reactivity
4-Amino-3-mercaptobenzonitrile serves as a versatile building block in organic synthesis,

primarily for constructing complex heterocyclic systems like benzothiazoles.[1] Its reactivity is

governed by the ortho-disposed amino and mercapto groups and influenced by the electron-

withdrawing nitrile group.[1]

Synthetic Protocol
A recommended synthetic approach involves a two-step process that manages the reactivity of

the functional groups to minimize byproducts.[2]

Step 1: Protection of the Amino Group The amino group is first protected, for instance, with a

tert-butoxycarbonyl (Boc) group, to prevent its participation in unwanted side reactions during

the subsequent introduction of the thiol group.[2]

Step 2: Introduction of the Thiol Group The thiol group is then introduced via nucleophilic

aromatic substitution, typically using a sulfur nucleophile like sodium hydrosulfide (NaSH)

under anhydrous conditions.[2]

Purification: The final product is purified using flash chromatography on silica gel with a suitable

solvent gradient, such as ethyl acetate/hexane.[2] Reaction progress can be monitored using

thin-layer chromatography (TLC).[2]
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Synthetic Workflow

Starting Material
(e.g., 4-Amino-3-halobenzonitrile)

Step 1: Boc Protection
Protect Amino Group

(Boc)₂O, Base

Step 2: Thiolation
Introduce Thiol Group

NaSH, Anhydrous Solvent

Step 3: Deprotection
Remove Boc Group

Acid (e.g., TFA)

Purification
Flash Chromatography

Final Product
4-Amino-3-mercaptobenzonitrile

Click to download full resolution via product page

A generalized synthetic workflow for 4-Amino-3-mercaptobenzonitrile.

Role in Heterocyclic Synthesis
The compound is an ideal precursor for synthesizing substituted benzothiazoles due to the

adjacent amino and mercapto groups, which can readily undergo condensation reactions with
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various electrophiles.[1] For example, reaction with specific aldehydes in refluxing pyridine,

followed by oxidation (e.g., with iron(III) chloride), yields cyano-substituted benzothiazole

derivatives.[1]

Application in Benzothiazole Synthesis

4-Amino-3-mercaptobenzonitrile

Condensation Reaction
(Intermediate Formation)

+

Aldehyde (R-CHO)
in Pyridine

Final Product
Cyano-Substituted Benzothiazole

Oxidation

Oxidizing Agent
(e.g., FeCl₃ in Ethanol)

Click to download full resolution via product page

Reaction scheme for the synthesis of benzothiazoles.

Metal Coordination Chemistry
The different electronic properties of the nitrogen and sulfur atoms allow for versatile

coordination with metal ions.

Thiol Group: The soft sulfur atom typically deprotonates to a thiolate (-S⁻), which is a soft

Lewis base that forms strong covalent bonds with soft Lewis acid metals like Cu(I), Ag(I), and

Pt(II).[1]

Amino Group: The harder nitrogen atom of the amino group preferentially coordinates with

harder or borderline metal ions such as Co(II), Ni(II), and Cu(II).[1]
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This differential binding capacity can be explored for designing specific metal complexes and

materials. The compound's electronic environment and its influence on metal coordination can

be studied using techniques like UV-Vis spectroscopy and cyclic voltammetry, often in

conjunction with computational methods like density functional theory (DFT).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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